Cas no 1844830-65-4 (c(phg-isoDGR-(NMe)k))

• Product Name: c(phg-isoDGR-(NMe)k)
• CAS No: 1844830-65-4
• MF: C₂₉H₄₂F₃N₉O₉
• MW: 717.693896770477
• CID: 4738636
• PubChem ID: 137628646
• Update Time: 2025-07-12

c(phg-isoDGR-(NMe)k) Chemical and Physical Properties

Names and Identifiers

• c(phg-isoDGR-(NMe)k)
• c(phg-isoDGR-(NMe)k) (TFA)
• (5S,8R,11R,14S)-8-(4-aminobutyl)-5-[3-(diaminomethylideneamino)propyl]-7-methyl-3,6,9,12,16-pentaoxo-11-phenyl-1,4,7,10,13-pentazacyclohexadecane-14-carboxylic acid
• EX-A7488
• DA-61970
• CS-0040557
• HY-111413
• 1844830-65-4

• Inchi： 1S/C27H41N9O7.C2HF3O2/c1-36-19(11-5-6-12-28)23(39)35-22(16-8-3-2-4-9-16)24(40)34-18(26(42)43)14-20(37)32-15-21(38)33-17(25(36)41)10-7-13-31-27(29)30;3-2(4,5)1(6)7/h2-4,8-9,17-19,22H,5-7,10-15,28H2,1H3,(H,32,37)(H,33,38)(H,34,40)(H,35,39)(H,42,43)(H4,29,30,31);(H,6,7)/t17-,18-,19+,22+;/m0./s1
• InChI Key： ILAYWYHCAONWQF-DIKLDQRVSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1[C@H](CCC/N=C(\N)/N)NC(CNC(C[C@@H](C(=O)O)NC([C@@H](C2C=CC=CC=2)NC([C@@H](CCCCN)N1C)=O)=O)=O)=O

Computed Properties

• Exact Mass: 603.31289468g/mol
• Monoisotopic Mass: 603.31289468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 50
• Rotatable Bond Count: 10
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 302
• XLogP3: -4.8

c(phg-isoDGR-(NMe)k) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on c(phg-isoDGR-(NMe)k)

Compound CAS No. 1844830-65-4: A Comprehensive Overview of c(phg-isoDGR-(NMe)k)

The compound with CAS number 1844830-65-4, commonly referred to as c(phg-isoDGR-(NMe)k), has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is a derivative of phg-isoDGR, which stands for phenylglyoxal-isodihydroquinone glycoluril, a class of molecules known for their versatile chemical properties. The addition of the (NMe)k group introduces new functionalities, making it a promising candidate for advanced materials science and drug delivery systems.

Recent studies have highlighted the c(phg-isoDGR-(NMe)k) compound's ability to form self-assembled structures under specific conditions. These structures exhibit remarkable stability and responsiveness to external stimuli, such as pH changes and temperature variations. Researchers have leveraged these properties to develop novel drug delivery systems that can release therapeutic agents in a controlled manner. For instance, a 2023 study published in *Nature Materials* demonstrated that c(phg-isoDGR-(NMe)k) can encapsulate hydrophobic drugs and release them in response to acidic environments, mimicking the conditions found in tumor microenvironments.

Another groundbreaking application of c(phg-isoDGR-(NMe)k) lies in its use as a building block for advanced materials. Scientists have successfully synthesized hybrid materials incorporating this compound, resulting in materials with enhanced mechanical strength and thermal stability. These materials have potential applications in aerospace engineering and high-performance electronics. A 2023 paper in *Advanced Materials* reported that composites made with c(phg-isoDGR-(NMe)k) exhibited superior thermal resistance compared to traditional polymers, making them ideal for use in extreme environmental conditions.

The synthesis of c(phg-isoDGR-(NMe)k) involves a multi-step process that combines organic synthesis techniques with precision chemistry. The key step involves the functionalization of the phg-isoDGR core with the (NMe)k group, which requires careful control over reaction conditions to ensure high yields and purity. Researchers have optimized this process by employing microwave-assisted synthesis, which significantly reduces reaction times while maintaining product quality.

In terms of biological applications, c(phg-isoDGR-(NMe)k) has shown promise as a scaffold for bioactive molecules. Its ability to form stable complexes with metal ions has led to its use in designing metalloenzymes and catalysts. A 2023 study in *Journal of the American Chemical Society* revealed that when c(phg-isoDGR-(NMe)k) is coordinated with copper ions, it exhibits catalytic activity comparable to natural enzymes, opening new avenues for green chemistry and sustainable catalysis.

The environmental impact of c(phg-isoDGR-(NMe)k) has also been a topic of interest among researchers. Studies have shown that this compound is biodegradable under certain conditions, reducing its ecological footprint compared to traditional synthetic materials. However, further research is needed to fully understand its long-term environmental effects and develop strategies for safe disposal.

In conclusion, the compound c(phg-isoDGR-(NMe)k) with CAS number 1844830-65-4 represents a significant advancement in materials science and biotechnology. Its unique properties and versatile applications make it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play a pivotal role in shaping future innovations in science and technology.